Cas no 89703-84-4 (Disulfide, bis[2,2-bis(4-methoxyphenyl)-1-phenylethenyl])

• Product Name: Disulfide, bis[2,2-bis(4-methoxyphenyl)-1-phenylethenyl]
• CAS No: 89703-84-4
• Molecular Formula: C₄₄H₃₈O₄S₂
• Molecular Weight: 694.900129795074
• CID: 591999
• PubChem ID: 13230683

Disulfide, bis[2,2-bis(4-methoxyphenyl)-1-phenylethenyl] Properties

Names and Identifiers

• Disulfide, bis[2,2-bis(4-methoxyphenyl)-1-phenylethenyl]
• 1-[2-[[2,2-bis(4-methoxyphenyl)-1-phenylethenyl]disulfanyl]-1-(4-methoxyphenyl)-2-phenylethenyl]-4-methoxybenzene
• 1,1',1'',1'''-[Disulfanediylbis(2-phenylethene-2,1,1-triyl)]tetrakis(4-methoxybenzene)
• 89703-84-4
• DTXSID70530465

• InChIKey： UOEBDHKEFQFYPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C44H38O4S2/c1-45-37-23-15-31(16-24-37)41(32-17-25-38(46-2)26-18-32)43(35-11-7-5-8-12-35)49-50-44(36-13-9-6-10-14-36)42(33-19-27-39(47-3)28-20-33)34-21-29-40(48-4)30-22-34/h5-30H,1-4H3
• SMILES： COC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)SSC(=C(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)C5=CC=CC=C5)C6=CC=C(C=C6)OC

Computed Properties

• Exact Mass: 694.22115204g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 694.22115204g/mol
• Heavy Atom Count: 50
• Complexity: 910
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.8
• Topological Polar Surface Area: 87.5Ų